Cas no 2228166-42-3 (tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate
• CAS No: 2228166-42-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5926133
• PubChem ID: 165621095
• Update Time: 2025-06-08

tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate
• 2228166-42-3
• EN300-1885526
• tert-butyl N-[2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-10-14(18)9-12-8-13-6-4-5-7-15(13)21-11-12/h4-7,12,14H,8-11,18H2,1-3H3,(H,19,20)
• InChI Key： RIVPXALKWMSXPY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate (CAS No. 2228166-42-3)

Tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2228166-42-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a tert-butyl group and an amino-substituted propyl chain linked to a 3,4-dihydro-2H-1-benzopyran scaffold, make it a compelling candidate for further investigation in medicinal chemistry.

The structural design of Tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate is meticulously crafted to optimize its pharmacological properties. The tert-butyl group, a common moiety in drug molecules, enhances the compound's metabolic stability and solubility, while the amino group provides a site for further functionalization. The benzopyran core is known for its role in various bioactive natural products and synthetic drugs, suggesting potential therapeutic applications for this compound.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from benzopyrans. These derivatives have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the 3,4-dihydro-2H-1-benzopyran scaffold has been investigated for its anti-inflammatory, antioxidant, and antimicrobial properties. The incorporation of an amino-substituted propyl chain into this scaffold further enhances its biological activity by improving binding affinity to target enzymes and receptors.

The synthesis of Tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to ensure high yield and purity. The tert-butyl carbamate moiety is particularly challenging to introduce due to its sensitivity to hydrolysis and nucleophilic attack. However, with careful optimization, it can be successfully incorporated into the molecular framework.

The biological evaluation of Tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate has revealed several intriguing findings. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. Additionally, preliminary in vivo experiments suggest that this compound exhibits moderate efficacy in models of acute inflammation. These results are particularly promising given the increasing prevalence of chronic inflammatory diseases worldwide.

One of the most exciting aspects of Tert-butyl N-2-amino-3-(3,4-dihydro-2H-1-benzopyran)-propylcarbamate is its versatility as a lead compound for drug development. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases or conditions. For instance, replacing the tert-butyl group with other alkyl or aryl groups could alter its metabolic stability and binding affinity. Similarly, introducing additional substituents into the benzopyran core could enhance its biological activity.

The integration of computational methods into the drug discovery process has significantly accelerated the development of novel compounds like Tert-butyl N--amino-propylcarbamate. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. This approach has been particularly useful in identifying potential drug candidates with optimal pharmacokinetic profiles. By leveraging these computational tools alongside traditional experimental methods, scientists can more efficiently navigate the complex landscape of medicinal chemistry.

The future prospects for Tert-butyl N--amino-propylcarbamate are vast and multifaceted. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and safety profiles. As our understanding of disease mechanisms continues to evolve, compounds like Tert-butyl N--amino-propylcarbamate may play a pivotal role in developing next-generation therapeutics.

In conclusion, Tert-butyl N--amino-propylcarbamate, identified by its CAS number CAS No. 2228166--42--, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development. As research progresses and new methodologies emerge，this compound is poised to contribute substantially to our understanding of disease mechanisms and the development of novel therapeutics.